Cas no 4279-22-5 (2,2-DICHLOROBUTANE)

• Product Name: 2,2-DICHLOROBUTANE
• CAS No: 4279-22-5
• MF: C₄H₈Cl₂
• MW: 127.012319564819
• MDL: MFCD00013669
• CID: 825859
• PubChem ID: 87567669
• Update Time: 2025-11-02

2,2-DICHLOROBUTANE Chemical and Physical Properties

Names and Identifiers

• 2,2-DICHLOROBUTANE
• 4279-22-5
• Butane, 2,2-dichloro-
• DTXCID1040162
• Q63392188
• DTXSID2063391
• 2,2-dichloro-butane
• DB-050971
• D1106
• NS00022184
• MFCD00013669
• EINECS 224-283-7
• D89782
• SCHEMBL1230818

• MDL： MFCD00013669
• Inchi： 1S/C4H8Cl2/c1-3-4(2,5)6/h3H2,1-2H3
• InChI Key： BSRTYNDWQXVCKR-UHFFFAOYSA-N
• SMILES： ClC(C)(CC)Cl

Computed Properties

• Exact Mass: 126.00000
• Monoisotopic Mass: 126.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.09
• Melting Point: -74°C
• Boiling Point: 104°C
• Flash Point: 27°C(lit.)
• Refractive Index: 1.4280-1.4320
• PSA: 0.00000
• LogP: 2.59020
• Solubility: Uncertain

2,2-DICHLOROBUTANE Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,2-DICHLOROBUTANE

2,2-Dichlorobutane (CAS No. 4279-22-5): Properties, Applications, and Industry Insights

2,2-Dichlorobutane (CAS No. 4279-22-5) is an organochlorine compound with the molecular formula C₄H₈Cl₂. This colorless liquid is widely used in organic synthesis, industrial applications, and research laboratories. Its unique chemical structure, featuring two chlorine atoms bonded to the same carbon, makes it a valuable intermediate in various chemical processes. In recent years, the demand for 2,2-dichlorobutane uses has grown due to its role in specialty chemicals and advanced material synthesis.

The physical properties of 2,2-dichlorobutane include a boiling point of approximately 120-122°C and a density of 1.09 g/cm³ at 20°C. Its relatively low volatility and good solubility in common organic solvents make it particularly useful in formulation chemistry. Researchers often explore 2,2-dichlorobutane reactions for creating more complex molecular structures, especially in pharmaceutical intermediates and agrochemical development. The compound's stability under normal conditions contributes to its widespread application across different industries.

In the pharmaceutical sector, 2,2-dichlorobutane synthesis plays a crucial role in producing active pharmaceutical ingredients (APIs). The compound serves as a building block for various drug molecules, particularly those requiring chlorinated hydrocarbon frameworks. With increasing interest in green chemistry alternatives, scientists are investigating more sustainable methods for producing and utilizing 2,2-dichlorobutane CAS 4279-22-5 while minimizing environmental impact. This aligns with current industry trends toward eco-friendly chemical processes.

The material science field has shown growing interest in 2,2-dichlorobutane applications for polymer modification and specialty material production. Its ability to introduce chlorine functionality into polymer chains makes it valuable for creating flame-retardant materials and other performance-enhanced plastics. Recent studies have focused on optimizing 2,2-dichlorobutane industrial uses to improve material properties while maintaining cost-effectiveness in large-scale production.

Analytical chemists frequently work with 2,2-dichlorobutane properties when developing new chromatographic methods or calibration standards. The compound's well-defined characteristics make it suitable for use as a reference material in gas chromatography and mass spectrometry. Laboratories specializing in environmental analysis often include 2,2-dichlorobutane chemical data in their databases for identifying similar compounds in complex mixtures.

From a commercial perspective, the 2,2-dichlorobutane market has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are responding to increased demand by improving production processes and ensuring consistent quality of 2,2-dichlorobutane products. The compound's pricing and availability remain stable, making it an attractive option for various industrial applications.

Safety considerations for handling 2,2-dichlorobutane CAS No. 4279-22-5 follow standard laboratory protocols for chlorinated hydrocarbons. Proper ventilation, personal protective equipment, and appropriate storage conditions are essential when working with this chemical. Recent advancements in chemical handling technology have made working with such compounds safer and more efficient in both research and industrial settings.

Future research directions for 2,2-dichlorobutane include exploring its potential in new catalytic systems and as a precursor for advanced materials. The compound's versatility continues to attract scientific interest, particularly in developing more sustainable chemical processes. As industry focuses on circular economy principles, researchers are investigating recycling and recovery methods for 2,2-dichlorobutane and similar compounds to minimize waste and environmental impact.

For researchers and industry professionals seeking detailed technical information, the 2,2-dichlorobutane specification sheet provides comprehensive data on purity standards, physical characteristics, and handling recommendations. Various scientific databases maintain updated information on 2,2-dichlorobutane research, including recent publications and patent applications that highlight novel uses for this versatile chemical intermediate.